Cas no 83863-41-6 (Piperazine,1-(2-methylphenyl)-4-[(4-methylphenyl)sulfonyl]-)

• Product Name: Piperazine,1-(2-methylphenyl)-4-[(4-methylphenyl)sulfonyl]-
• CAS No: 83863-41-6
• MF: C₁₈H₂₂N₂O₂S
• MW: 330.444483280182
• CID: 723691
• PubChem ID: 674120
• Update Time: 2025-04-19

Piperazine,1-(2-methylphenyl)-4-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-(2-methylphenyl)-4-[(4-methylphenyl)sulfonyl]-
• 1-(2-methylphenyl)-4-(4-methylphenyl)sulfonylpiperazine
• 1-(o-tolyl)-4-(p-tolylsulphonyl)piperazine
• NS00062458
• EINECS 281-104-5
• 1-(4-Methylbenzene-1-sulfonyl)-4-(2-methylphenyl)piperazine
• Oprea1_613241
• 1-(4-METHYLBENZENESULFONYL)-4-(2-METHYLPHENYL)PIPERAZINE
• 1-(Toluene-4-sulfonyl)-4-O-tolyl-piperazine
• 83863-41-6
• AKOS001736662
• SR-01000539407-1
• DTXSID001003968
• DAOHTJRUMNXVJW-UHFFFAOYSA-N
• SR-01000539407
• 1-(O-TOLYL)-4-(P-TOLYLSULFONYL)PIPERAZINE

• Inchi： 1S/C18H22N2O2S/c1-15-7-9-17(10-8-15)23(21,22)20-13-11-19(12-14-20)18-6-4-3-5-16(18)2/h3-10H,11-14H2,1-2H3
• InChI Key： DAOHTJRUMNXVJW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCN(C2C=CC=CC=2C)CC1)(=O)=O

Computed Properties

• Exact Mass: 330.14019912g/mol
• Monoisotopic Mass: 330.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 49Ų